Cas no 37498-62-7 (Benzenesulfonic acid,2-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-methyl-)

• Product Name: Benzenesulfonic acid,2-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-methyl-
• CAS No: 37498-62-7
• MF: C₁₇H₁₄N₂O₄S
• MW: 342.369062900543
• CID: 322389
• PubChem ID: 3015917
• Update Time: 2025-04-19

Benzenesulfonic acid,2-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-methyl-
• 5-methyl-2-[(2Z)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]benzenesulfonic acid
• 2-((2-Hydroxy-1-naphthyl)azo)-5-methylbenzenesulphonic acid
• 5-methyl-2-[(2Z)-2-(2-oxonaphthalen-1(2H)-ylidene)hydrazino]benzenesulfonic acid
• 1-((4-Methyl-2-sulfophenyl)azo)-2-naphthol
• M-TOLUENESULFONIC ACID, 6-(2-HYDROXY-1-NAPHTHYLAZO)-
• EINECS 253-531-7
• 89Y5EM7W3Q
• 37498-62-7
• SCHEMBL92161
• 2-[(2-Hydroxy-1-naphthyl)azo]-5-methylbenzenesulfonic acid
• BENZENESULFONIC ACID, 2-((2-HYDROXY-1-NAPHTHALENYL)AZO)-5-METHYL-
• BENZENESULFONIC ACID, 2-(2-(2-HYDROXY-1-NAPHTHALENYL)DIAZENYL)-5-METHYL-
• NS00052251
• Q27270068
• 2-[(2-Hydroxynaphthalen-1-yl)diazenyl]-5-methylbenzene-1-sulfonic acid
• UNII-89Y5EM7W3Q
• 1-(2-sulpho-4-methylphenylazo )-2-hydroxynaphthalene
• DTXSID20869494

• Inchi： 1S/C17H14N2O4S/c1-11-6-8-14(16(10-11)24(21,22)23)18-19-17-13-5-3-2-4-12(13)7-9-15(17)20/h2-10,20H,1H3,(H,21,22,23)/b19-18+
• InChI Key： XAWKEKKJKHHMHE-VHEBQXMUSA-N
• SMILES： S(C1C=C(C)C=CC=1/N=N/C1C(=CC=C2C=CC=CC2=1)O)(=O)(=O)O

Computed Properties

• Exact Mass: 342.06752
• Monoisotopic Mass: 342.067428
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 3.7

Experimental Properties

• Density: 1.4
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.664
• PSA: 99.32